Cas no 4863-70-1 ( )

• Product Name: &nbsp
• CAS No: 4863-70-1
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 932025
• PubChem ID: 229369
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3-phenylbutan-2-one
• NSC-23032
• DA-05526
• SCHEMBL3371208
• 4863-70-1
• NSC23032
• DTXSID20281778
• BRPUMIYBQYEVHM-UHFFFAOYSA-N
• 4-(4-chlorophenyl)-3-phenyl-2-Butanone
•  

• Inchi： 1S/C16H15ClO/c1-12(18)16(14-5-3-2-4-6-14)11-13-7-9-15(17)10-8-13/h2-10,16H,11H2,1H3
• InChI Key： BRPUMIYBQYEVHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.081
• Monoisotopic Mass: 258.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.145
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.573
• PSA: 17.07000
• LogP: 4.25530